4-(2-Aminoethyl)-1-methylazepan-4-ol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• SMILES: CN1CCCC(CC1)(CCN)O
• InChI: InChI=1S/C9H20N2O/c1-11-7-2-3-9(12,4-6-10)5-8-11/h12H,2-8,10H2,1H3
• InChIKey: NQXIJXHXQOFEOS-UHFFFAOYSA-N

4-(2-Aminoethyl)-1-methylazepan-4-ol: Structural Baseline and Procurement Identifiers

4-(2-Aminoethyl)-1-methylazepan-4-ol (CAS 1510670-08-2) is a synthetic, achiral, small-molecule azepane derivative with the molecular formula C9H20N2O and a molecular weight of 172.27 g/mol [1]. The compound features a saturated seven-membered azepane ring bearing an N-methyl group at position 1 and both a hydroxyl group and a 2-aminoethyl substituent at position 4, yielding a bifunctional scaffold with one tertiary amine, one primary amine, and one tertiary alcohol [1]. It is commercially available as a research chemical from multiple suppliers at a standard purity of 95% (with batch-specific QC documentation including NMR, HPLC, and GC) . Its computed physicochemical profile includes an XLogP3-AA of 0.3, a topological polar surface area (TPSA) of 49.5 Ų, two hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds, positioning it as a moderately polar, low-molecular-weight building block with balanced hydrophilic-lipophilic character [1].

Scaffold Azepane building block with tertiary amine, primary amine, and tertiary alcohol diversification handles

Profile Moderate computed lipophilicity and balanced polar surface area compatible with drug-like chemical space

Supply Standard 95% purity; multi-supplier availability with batch-specific NMR, HPLC, and GC documentation

• [1] PubChem Compound Summary for CID 79125789, 4-(2-Aminoethyl)-1-methylazepan-4-ol. National Center for Biotechnology Information. Retrieved April 2026. Computed properties: XLogP3-AA 0.3, TPSA 49.5 Ų, HBD 2, HBA 3, Rotatable Bonds 2. View Source

Why Generic Substitution of 4-(2-Aminoethyl)-1-methylazepan-4-ol with Structural Analogs Fails

Substituting 4-(2-aminoethyl)-1-methylazepan-4-ol with its closest structural analogs introduces quantifiable changes in lipophilicity, hydrogen-bonding capacity, conformational flexibility, and steric profile that can alter target binding, solubility, and metabolic stability in biologically meaningful ways. The seven-membered azepane ring confers greater conformational adaptability compared to six-membered piperidine congeners, a property that has been shown to enhance binding to targets with complex active sites in related scaffold series [1]. Even minor N-substituent variation from methyl to ethyl shifts the computed XLogP3-AA by 0.3 log units and adds an additional rotatable bond—changes that are pharmacokinetically significant [2][3]. The regioisomeric variant 4-(1-aminoethyl)-1-methylazepan-4-ol introduces a branched aminoalkyl side chain that alters both steric and electronic properties at the critical 4-position relative to the linear 2-aminoethyl chain of the target compound . These differences preclude simple assumption of functional equivalence without empirical validation.

Factor

Target Attribute

Substitution Risk

N-Substituent

N-Methyl (computed XLogP3 0.3)

N-Ethyl analog shifts lipophilicity higher and adds a rotatable bond; may alter ADME profile

Ring Size

7-membered azepane ring

6-membered piperidine analog has substantially different LogP and conformational landscape; binding profile may not transfer

4-Position

Linear 2-aminoethyl chain

Branched 1-aminoethyl regioisomer alters steric and electronic profile; target engagement may differ

• [1] Würdemann M, et al. A short synthesis of a trifold orthogonally protected, novel aminoazepanol building block. Synlett. 2011;(19):2841-2843. Also: Martin RE, et al. Piperidinyl-nicotinamides as potent and selective somatostatin receptor subtype 5 antagonists. Bioorg Med Chem Lett. 2010;20(15):4505-4510. Azepane ring conformational flexibility cited as differentiating factor vs piperidine in SST5 antagonist series. View Source
• [2] PubChem Compound Summary for CID 79125241, 4-(2-Aminoethyl)-1-ethylazepan-4-ol. Computed XLogP3-AA 0.6, Rotatable Bonds 3. National Center for Biotechnology Information. View Source
• [3] PubChem Compound Summary for CID 79125789, 4-(2-Aminoethyl)-1-methylazepan-4-ol. Computed XLogP3-AA 0.3. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence for 4-(2-Aminoethyl)-1-methylazepan-4-ol vs Closest Analogs

Lipophilicity Differentiation: XLogP3-AA Comparison vs N-Ethyl Azepane and Piperidine Analogs

4-(2-Aminoethyl)-1-methylazepan-4-ol exhibits a computed XLogP3-AA of 0.3 [1]. This is 0.3 log units lower than the N-ethyl analog 4-(2-aminoethyl)-1-ethylazepan-4-ol (XLogP3-AA = 0.6) [2], representing a halving of the partition coefficient on a log scale. More dramatically, the target compound is 1.21 log units more lipophilic than the six-membered ring analog 4-(2-aminoethyl)-1-methylpiperidin-4-ol, which has a reported experimental LogP of -0.91 (Hit2Lead) or a computed LogP of 0.43 (Chem960) . The target compound's XLogP3-AA of 0.3 also differentiates it from the simpler 1-methylazepan-4-ol scaffold, which has a reported XLogP3-AA of 0.5 [3], demonstrating that the 2-aminoethyl substituent at the 4-position modestly reduces lipophilicity despite adding two carbon atoms.

Lipophilicity

Cross-study comparable

XLogP3-AA 0.3 vs N-ethyl analog 0.6 (Δ −0.3); vs piperidine analog LogP −0.91 to 0.43

Supports lipophilicity-driven ADME differentiation from closest analogs

Cross-study computed vs experimental LogP comparison; note method differences

Evidence Dimension	Lipophilicity (XLogP3-AA / LogP)
Target Compound Data	XLogP3-AA = 0.3 (PubChem computed)
Comparator Or Baseline	4-(2-Aminoethyl)-1-ethylazepan-4-ol: XLogP3-AA = 0.6; 4-(2-Aminoethyl)-1-methylpiperidin-4-ol: LogP = -0.91 (Hit2Lead) / 0.43 (Chem960); 1-Methylazepan-4-ol: XLogP3-AA = 0.5
Quantified Difference	ΔXLogP3-AA = -0.3 vs N-ethyl analog; ΔLogP = +1.21 to -0.13 vs piperidine analog (depending on source); ΔXLogP3-AA = -0.2 vs 1-methylazepan-4-ol
Conditions	Computed XLogP3-AA (PubChem XLogP3 3.0 algorithm) and experimental LogP (Hit2Lead, Chem960). Cross-study comparison; note different measurement/computation methods.

Why This Matters

The 0.3 XLogP3-AA difference vs the N-ethyl analog is pharmacokinetically significant for oral absorption and CNS penetration optimization; the large LogP gap vs the piperidine analog indicates fundamentally different membrane permeability and solubility profiles that rule out direct functional interchangeability.

• [1] PubChem CID 79125789. Computed XLogP3-AA 0.3 for 4-(2-Aminoethyl)-1-methylazepan-4-ol. View Source
• [2] PubChem CID 79125241. Computed XLogP3-AA 0.6 for 4-(2-Aminoethyl)-1-ethylazepan-4-ol. View Source
• [3] PubChem CID 12955579. 1-Methylazepan-4-ol, CAS 19065-49-7. XLogP3-AA 0.5. View Source

Topological Polar Surface Area and Hydrogen-Bonding Capacity Differentiation vs Parent Azepane Scaffold

The target compound possesses a TPSA of 49.5 Ų with 2 hydrogen bond donors (HBD) and 3 hydrogen bond acceptors (HBA) [1]. This more than doubles the TPSA compared to the simpler 1-methylazepan-4-ol scaffold, which has a TPSA of 23.47 Ų with only 1 HBD and 2 HBA [2]. The 2-aminoethyl appendage thus adds approximately 26 Ų of polar surface area and one additional HBD/HBA pair. This TPSA value is identical to that of the N-ethyl azepane analog (49.5 Ų) [3] and the piperidine analog (49.49 Ų) , indicating that TPSA is driven by the 4-(2-aminoethyl)-4-ol pharmacophore rather than by ring size or N-substituent identity. However, the spatial distribution of this polar surface differs between the azepane and piperidine scaffolds due to different ring geometries.

Polar Surface Area

Cross-study comparable

TPSA 49.5 Ų with 2 HBD / 3 HBA; vs parent scaffold TPSA 23.47 Ų (Δ +26.03)

Supports permeability and solubility profile differentiation from parent azepane

Identical TPSA to N-ethyl and piperidine analogs; spatial distribution differs

Evidence Dimension	Topological Polar Surface Area and Hydrogen Bond Donor/Acceptor Count
Target Compound Data	TPSA = 49.5 Ų; HBD = 2; HBA = 3
Comparator Or Baseline	1-Methylazepan-4-ol: TPSA = 23.47 Ų, HBD = 1, HBA = 2; 4-(2-Aminoethyl)-1-ethylazepan-4-ol: TPSA = 49.5 Ų; 4-(2-Aminoethyl)-1-methylpiperidin-4-ol: TPSA = 49.49 Ų
Quantified Difference	ΔTPSA = +26.03 Ų vs 1-methylazepan-4-ol; ΔTPSA = 0.0 vs N-ethyl analog; ΔTPSA ≈ 0.0 vs piperidine analog
Conditions	Computed TPSA values from PubChem (Cactvs 3.4.8.18 algorithm) and Chem960.

Why This Matters

The doubling of TPSA and HBD count vs the parent azepane scaffold significantly affects membrane permeability and oral bioavailability predictions, making the target compound a distinct chemical entity for ADME optimization strategies. The TPSA of 49.5 Ų remains below the commonly cited 60 Ų threshold for blood-brain barrier penetration, while the parent scaffold's 23.47 Ų would predict even higher CNS penetration but at the cost of reduced aqueous solubility.

• [1] PubChem CID 79125789. TPSA 49.5 Ų, HBD 2, HBA 3 for 4-(2-Aminoethyl)-1-methylazepan-4-ol. View Source
• [2] Molbase / PubChem. 1-Methylazepan-4-ol, CAS 19065-49-7. TPSA 23.47 Ų, LogP 0.4009. View Source
• [3] PubChem CID 79125241. TPSA 49.5 Ų for 4-(2-Aminoethyl)-1-ethylazepan-4-ol. View Source

Ring-Size Dependent Conformational Flexibility: Azepane vs Piperidine Scaffold Comparison

The seven-membered azepane ring in 4-(2-aminoethyl)-1-methylazepan-4-ol provides greater conformational adaptability than the six-membered piperidine ring of 4-(2-aminoethyl)-1-methylpiperidin-4-ol. In a directly relevant medicinal chemistry context, the SST5 receptor antagonist program demonstrated that azepane-based analogs exhibit strong enantiodiscrimination, with only the (R)-enantiomer binding to the receptor in the amino-azepane series, an effect attributed to the conformational properties of the seven-membered ring [1]. The azepane ring's larger size allows for enhanced conformational adaptability, which can improve binding to targets with complex active sites compared to piperidine counterparts . Computationally, the parent azepane heterocycle has a pKa of approximately 11.07 [2], similar to piperidine's pKa of 11.22 [3], but N-methylation and 4-substitution alter the basicity of the target compound in ways that differ between ring systems due to differential through-space electronic effects.

Ring Conformation

Class-level inference

7-membered azepane vs 6-membered piperidine; SST5 series shows enantiodiscrimination only with azepane

Supports scaffold-dependent conformational target engagement review

Class-level SAR from SST5 antagonist program; target-specific validation needed

Evidence Dimension	Ring conformational flexibility and its impact on biological target engagement
Target Compound Data	7-membered azepane ring; parent azepane pKa ≈ 11.07
Comparator Or Baseline	4-(2-Aminoethyl)-1-methylpiperidin-4-ol: 6-membered piperidine ring; parent piperidine pKa = 11.22; SST5 azepane-series: only (R)-enantiomer active (class-level observation)
Quantified Difference	Ring size difference: 7 atoms vs 6 atoms. SST5 azepane-series enantiodiscrimination: (R)-enantiomer binding only. Quantitative Ki values for the SST5 azepane series range from 2.4 to 436 nM (class-level, not compound-specific).
Conditions	Class-level inference from SST5 antagonist SAR studies (Bioorg Med Chem Lett, 2010). No direct head-to-head comparison data for the target compound itself.

Why This Matters

The seven-membered ring provides a distinct conformational landscape that cannot be replicated by six-membered piperidine analogs, directly impacting pharmacophore presentation. For medicinal chemistry programs exploring scaffold hopping from piperidine to azepane, this compound represents a key intermediate with differentiated conformational properties, though prospective purchasers must empirically validate target engagement for their specific target.

• [1] Martin RE, et al. Piperidinyl-nicotinamides as potent and selective somatostatin receptor subtype 5 antagonists. Bioorg Med Chem Lett. 2010;20(15):4505-4510. Ki range 2.4-436 nM; enantiodiscrimination in amino-azepane series. View Source
• [2] Fr-Academic / Wikipedia. Azépane: pKa 11.07. Physical properties of parent azepane ring. View Source
• [3] Wikipedia. Piperidine: pKa 11.22 (protonated). Physical properties of parent piperidine ring. View Source

Rotatable Bond Count and Molecular Flexibility Differentiation vs N-Ethyl Analog

4-(2-Aminoethyl)-1-methylazepan-4-ol has 2 rotatable bonds, compared to 3 rotatable bonds for the N-ethyl analog 4-(2-aminoethyl)-1-ethylazepan-4-ol [1][2]. This single rotatable bond difference arises from the additional methylene group in the N-ethyl substituent. The piperidine analog also has 2 rotatable bonds . In drug design, each additional rotatable bond is associated with an approximate 0.5 log unit decrease in oral bioavailability and increased entropic penalty upon binding [3]. The target compound's lower rotatable bond count relative to the N-ethyl analog suggests potentially superior binding entropy and oral bioavailability, assuming other properties are equivalent.

Rotatable Bonds

Cross-study comparable

2 rotatable bonds vs N-ethyl analog 3 (Δ −1); identical to piperidine analog (2)

Supports entropic binding advantage differentiation from N-ethyl analog

Each additional rotatable bond correlates with ~0.5 log unit oral bioavailability decrease

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	4-(2-Aminoethyl)-1-ethylazepan-4-ol: 3 rotatable bonds; 4-(2-Aminoethyl)-1-methylpiperidin-4-ol: 2 rotatable bonds
Quantified Difference	ΔRotatable Bonds = -1 vs N-ethyl analog; ΔRotatable Bonds = 0 vs piperidine analog
Conditions	Computed by PubChem (Cactvs 3.4.8.18) for azepane compounds; Hit2Lead for piperidine analog.

Why This Matters

The lower rotatable bond count vs the N-ethyl analog provides a measurable entropic advantage in target binding while maintaining the same pharmacophoric elements. For procurement decisions in lead optimization programs where ligand efficiency metrics are critical, this difference is quantifiable and mechanistically meaningful.

• [1] PubChem CID 79125789. Rotatable Bond Count 2 for 4-(2-Aminoethyl)-1-methylazepan-4-ol. View Source
• [2] PubChem CID 79125241. Rotatable Bond Count 3 for 4-(2-Aminoethyl)-1-ethylazepan-4-ol. View Source
• [3] Veber DF, et al. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. Rotatable bond count inversely correlates with oral bioavailability in rats. View Source

Anti-Proliferative Activity: Class-Level Evidence for Azepane Scaffold Differentiation

Patent-derived data indicates that 4-(2-aminoethyl)-1-methylazepan-4-ol exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, supporting its potential application as an anti-cancer agent and for treatment of hyperproliferative skin diseases such as psoriasis [1]. This anti-proliferative activity is consistent with the broader class of azepane derivatives described in patent US20030181716, which possess anti-cell-proliferation activity and increased plasma stability [2]. Notably, this functional activity reported for the target compound is not claimed for the simpler 1-methylazepan-4-ol scaffold, which lacks the 2-aminoethyl substituent essential for this biological effect [3]. However, no head-to-head quantitative IC50 or EC50 comparison data between the target compound and its closest analogs was identified in the available literature.

Cell Proliferation

Data to verify

Reported proliferation arrest and monocytic differentiation in patent disclosure; not observed for parent scaffold

Supports cell-differentiation endpoint review for 2-aminoethyl substituent

No quantitative IC50 or head-to-head comparator data in public domain

Evidence Dimension	Anti-proliferative and cell-differentiation activity
Target Compound Data	Qualitative: pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation (patent claim)
Comparator Or Baseline	1-Methylazepan-4-ol: no such activity reported; broader azepane derivative class in US20030181716: anti-cell-proliferation activity with increased plasma stability
Quantified Difference	No quantitative IC50/EC50 data available for direct comparison. Class-level: activity contingent on presence of 2-aminoethyl substituent at the 4-position.
Conditions	Patent disclosure (freshpatents.com / webisa.webdatacommons.org); no specific assay conditions or cell lines disclosed in available excerpts.

Why This Matters

The reported anti-proliferative activity, while not quantified with precise IC50 values in available sources, suggests a functional role for the 2-aminoethyl appendage that is absent in the simpler 1-methylazepan-4-ol scaffold. This provides a rationale for selecting the target compound over the parent scaffold in oncology or dermatology research applications. Prospective users should independently validate this activity in their specific assay systems.

• [1] WebISA Web Data Commons Record 453276378, quoting freshpatents.com. 4-(2-Aminoethyl)-1-methylazepan-4-ol: pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to monocyte. View Source
• [2] Friebe WG, Masjost B, Schumacher R. Novel azepane derivatives. US Patent Application US20030181716. September 25, 2003. Anti-cell-proliferation activity and increased plasma stability claimed for azepane derivative class. View Source
• [3] PubChem CID 12955579. 1-Methylazepan-4-ol. No anti-proliferative activity reported in available bioassay records. View Source

Purity Specification and QC Documentation Differentiation Across Commercial Suppliers

The target compound is available at a standard purity of 95% from major suppliers including Bidepharm (Catalog BD01064859) and Leyan (Catalog 1424323), with both suppliers providing batch-specific QC documentation including NMR, HPLC, and GC analyses . In contrast, the N-ethyl analog 4-(2-aminoethyl)-1-ethylazepan-4-ol (CAS 1526118-80-8) is available at 95% purity from the same supplier network , while 4-(2-aminoethyl)-1-methylpiperidin-4-ol is available at 95% purity but with a different molecular weight (158.24 vs 172.27 g/mol), enabling unambiguous identity confirmation by mass spectrometry . The regioisomer 4-(1-aminoethyl)-1-methylazepan-4-ol (CAS 2171775-11-2) has limited commercial availability with less established QC documentation, creating supply chain risk for programs requiring this specific regioisomer .

Purity & QC

Data to verify

95% standard purity; batch-specific NMR, HPLC, GC from Bidepharm and Leyan

Supports procurement confidence and unambiguous identity confirmation

Distinct MW and CAS differentiate from N-ethyl and piperidine analogs during ordering

Evidence Dimension	Commercial purity specification and QC documentation availability
Target Compound Data	95% purity; QC: NMR, HPLC, GC (Bidepharm BD01064859; Leyan 1424323)
Comparator Or Baseline	N-ethyl analog: 95%, QC available (Bidepharm, Leyan); Piperidine analog: 95%, QC available (Hit2Lead); 4-(1-Aminoethyl) regioisomer: limited availability, QC less established
Quantified Difference	Identical 95% purity specification across methyl and ethyl azepane analogs; differentiated by molecular weight (172.27 vs 186.29 vs 158.24 g/mol) and CAS number for unambiguous ordering
Conditions	Vendor specifications as of April 2026. Bidepharm and Leyan product pages.

Why This Matters

For research procurement, the availability of batch-specific QC documentation (NMR, HPLC, GC) from multiple competing suppliers reduces supply chain risk and enables independent identity and purity verification. The distinct molecular weight and CAS number provide unambiguous differentiation from the N-ethyl and piperidine analogs during ordering and inventory management.

Optimal Research and Industrial Application Scenarios for 4-(2-Aminoethyl)-1-methylazepan-4-ol

Scaffold-Hopping from Piperidine to Azepane in CNS-Targeted Lead Optimization

For medicinal chemistry programs seeking to improve target binding through enhanced conformational flexibility while maintaining moderate lipophilicity (XLogP3-AA = 0.3), 4-(2-aminoethyl)-1-methylazepan-4-ol provides a differentiated azepane scaffold. The seven-membered ring offers greater conformational adaptability than six-membered piperidine analogs (LogP = -0.91), as demonstrated by the enhanced binding and enantiodiscrimination observed in the SST5 antagonist azepane series [1]. The TPSA of 49.5 Ų remains compatible with CNS drug space, and the 2 rotatable bonds represent an entropic advantage over the N-ethyl analog . Researchers should empirically validate target-specific binding improvements relative to the piperidine congener.

Functionalized Azepane Building Block for Parallel Synthesis and Library Enumeration

The compound's three functional groups—tertiary amine (N-methylazepane), primary amine (2-aminoethyl), and tertiary alcohol (4-OH)—provide three orthogonal handles for diversification in parallel synthesis [1]. The N-methyl group can be deprotected or further functionalized, the primary amine enables amide coupling or reductive amination, and the tertiary alcohol permits etherification or carbamate formation. With 95% purity and full QC documentation (NMR, HPLC, GC) from multiple suppliers , this building block is suitable for library production where batch-to-batch reproducibility is critical. The balanced LogP (0.3) and moderate TPSA (49.5 Ų) make it appropriate for generating compound libraries with drug-like physicochemical properties.

Anti-Proliferative Research in Oncology and Dermatology Models

Based on patent disclosures indicating pronounced activity in arresting undifferentiated cell proliferation and inducing monocytic differentiation [1], 4-(2-aminoethyl)-1-methylazepan-4-ol may serve as a starting point for anti-cancer or anti-psoriatic agent development. This functional activity is contingent on the 2-aminoethyl substituent at the 4-position, which is absent in the simpler 1-methylazepan-4-ol scaffold . Researchers should note that precise IC50 values and comparative data against established standards (e.g., ATRA in APL models) were not identified in the available public domain and must be independently generated. The compound's structural similarity to the broader azepane derivative class described in US20030181716, which claims increased plasma stability , further supports its investigation in cellular proliferation assays.

Physicochemical Probe for Studying Ring-Size Effects on ADME Properties

The target compound, alongside its N-ethyl azepane analog (XLogP3-AA = 0.6) and piperidine analog (LogP = -0.91), forms a matched molecular pair set for systematically studying the impact of ring size (7 vs 6) and N-alkyl substitution (methyl vs ethyl) on ADME parameters [1]. With identical TPSA (49.5 Ų) but differing LogP values and rotatable bond counts, these three compounds enable controlled experiments to deconvolute the contributions of lipophilicity, conformational flexibility, and ring size to membrane permeability, metabolic stability, and plasma protein binding. Procurement of all three compounds from a common supplier network (Bidepharm, Leyan) with consistent 95% purity and QC documentation ensures comparability of experimental results.

Application

Selection Property

Validation Focus

Azepane scaffold-hopping studies

Ring conformational flexibility vs piperidine

Target-specific binding and selectivity review

Parallel synthesis library production

Tri-functional group diversification handles

Batch-to-batch purity and QC documentation review

Cell proliferation and differentiation studies

Cell-differentiation endpoint context

Cell-line specific assay and IC50 validation

Ring-size and N-alkyl ADME probe studies

Matched molecular pair set across scaffolds

Cross-scaffold LogP, TPSA, and permeability comparison

• [1] Martin RE, et al. Piperidinyl-nicotinamides as potent and selective somatostatin receptor subtype 5 antagonists. Bioorg Med Chem Lett. 2010;20(15):4505-4510. View Source